molecular formula C10H17N7O9S B000007 Gonyautoxin-1 CAS No. 60748-39-2

Gonyautoxin-1

Cat. No. B000007
CAS RN: 60748-39-2
M. Wt: 411.35 g/mol
InChI Key: CETRDCWBMBILAL-XXKOCQOQSA-N
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Description

Gonyautoxin-1 (GTX-1) is a type of neurotoxin that is produced by certain species of marine dinoflagellates, specifically the Alexandrium and Pyrodinium genera. These organisms are commonly found in marine environments, and can accumulate in shellfish such as mussels, clams, and oysters. Consumption of these shellfish can result in paralytic shellfish poisoning (PSP) in humans, due to the presence of GTX-1 and other related toxins.

Scientific research applications

  • Neuromuscular Transmission: GTXs, including GTX1, suppress impulse conduction along motor nerves and inhibit end plate potential (EPP) (Chimi, Katsuda, Taba, & Niiya, 1987).

  • Cardiovascular Effects: In rabbits, GTXs can produce transient arrhythmia and hypotension, potentially leading to paroxysmal ventricular tachycardia, fibrillation, and flutter (Katsuda, Taba, & Chimi, 1984).

  • Synthesis of Paralytic Shellfish Poisons: The synthesis of (+)-gonyautoxin 3, related to GTX1, aids in the preparation of other naturally occurring paralytic shellfish poisons and designed analogues (Mulcahy & Du Bois, 2008).

  • Anal Sphincter Relaxation: Injections of GTX 2/3, closely related to GTX1, into the anal sphincter cause immediate relaxation and a significant decrease in anal tone (Garrido et al., 2004).

  • Toxicology: GTX1 has a specific toxicity of 5,000 MU/mg, comparable to other toxins like saxitoxin and tetrodotoxin (Noguchi, Ueda, Hashimoto, & Seto, 1981).

  • Intestinal Permeability: GTX 2/3 epimers permeate the intestine through a paracellular pathway, causing a modest decrease in transepithelial resistance (Torres et al., 2007).

  • Anal Fissure Treatment: GTX1 is effective in healing acute and chronic anal fissures, offering a safe and effective alternative to conservative, surgical, and botulinum toxin therapies (Garrido et al., 2007; Garrido et al., 2005).

  • Minor Toxin in Marine Life: GTX1 is a minor toxin in the xanthid crab Atergatis floridus (Noguchi, Uzu, Daigo, Shida, & Hashimoto, 1984).

  • Chronic Tension-Type Headache Treatment: GTX1 local infiltration is safe and effective in treating chronic tension-type headache (Lattes et al., 2009).

  • Biotoxin Detection: An aptasensor for GTX1/4 detection offers a rapid alternative to traditional analytical methods (Gao et al., 2016).

  • Sulfonatocarbamoyl Moiety Study: GTX-VIII, related to GTX1, has a carbamoyl N-sulfate conjugation, useful in understanding interactions on excitable membranes (Shimizu, Kobayashi, Genenah, & Oshima, 1984).

  • Detection Methodologies: Novel techniques like ion mobility-mass spectrometry (IM-MS) and improved solid-phase extraction procedures are used for detecting and analyzing GTXs (Poyer et al., 2016; Biré, Krys, Frémy, & Dragacci, 2003).

  • Stability Studies: GTXs can be stored under acidic conditions at low temperatures, with GTX 2 and 3 showing the most stability above 0°C (Louzao et al., 1994).

properties

IUPAC Name

[(3aS,4R,9R,10aS)-2,6-diamino-10,10-dihydroxy-5-oxido-9-sulfooxy-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-5-ium-4-yl]methyl carbamate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H17N7O9S/c11-6-14-5-3(2-25-8(13)18)17(21)7(12)16-1-4(26-27(22,23)24)10(19,20)9(5,16)15-6/h3-5,19-20H,1-2,12H2,(H2,13,18)(H3,11,14,15)(H,22,23,24)/t3-,4+,5-,9-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MVZZBUBVEGHJKI-XXKOCQOQSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(C(C23N1C(=[N+](C(C2N=C(N3)N)COC(=O)N)[O-])N)(O)O)OS(=O)(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1[C@H](C([C@@]23N1C(=[N+]([C@H]([C@@H]2N=C(N3)N)COC(=O)N)[O-])N)(O)O)OS(=O)(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H17N7O9S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

411.35 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Gonyautoxin-1

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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Reactant of Route 3
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Reactant of Route 4
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Reactant of Route 5
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Reactant of Route 6
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Citations

For This Compound
513
Citations
S Gao, B Hu, X Zheng, Y Cao, D Liu, M Sun… - Biosensors and …, 2016 - Elsevier
Gonyautoxin 1/4 (GTX1/4) are potent marine neurotoxins with significant public health impact. However, the ethical issues and technical defects associated with the currently applied …
Number of citations: 94 www.sciencedirect.com
M Song, G Li, Q Zhang, J Liu, Q Huang - Computational and structural …, 2020 - Elsevier
… Here, we employed a de novo optimization approach to engineer high-affinity variants for a G-quadruplex (GQ) aptamer (GO18-Td) that specifically binds to marine toxin gonyautoxin 1/…
Number of citations: 23 www.sciencedirect.com
MJ Boundy, DT Harwood, E Tommasi, E Burger… - Toxicon, 2021 - Elsevier
Saxitoxin and its derivatives, the paralytic shellfish toxins (PSTs), are well known to be toxic to humans, and maximum permitted levels in seafood have been established by regulatory …
Number of citations: 4 www.sciencedirect.com
XQ Mei, XP He, JT Wang - Analytical and bioanalytical chemistry, 2016 - Springer
… polymer and molecularly imprinted solid-phase extraction analysis for gonyautoxin 1,4 … 20mg molecularly imprinted polymer or non-imprinted polymer were added to 2mL gonyautoxin 1,…
Number of citations: 20 link.springer.com
S Gao, B Hu, X Zheng, D Liu, M Sun, J Qin… - Physical Chemistry …, 2016 - pubs.rsc.org
GTX1/4 can induce the formation of an antiparallel G-quadruplex structure in aptamer GO18-Td and combine steadily in the groove at the top of the G-quadruplex structure. The complex …
Number of citations: 20 pubs.rsc.org
H Gao, Y Ding, P Ping, D Wang, Y Ma, H Li - Talanta, 2024 - Elsevier
… chemiluminescence (electrochemiluminescence, ECL) aptasensor based on proximity ligation-induced an electrode-bound pseudoknot DNA for sensitive detection of gonyautoxin 1/4 (…
Number of citations: 2 www.sciencedirect.com
野口玉雄, 上田要一, 橋本周久, 瀬戸治男 - 日本水産学会誌, 1981 - jlc.jst.go.jp
Gonyautoxin-1 (GTX 1 ), one of the major components of paralytic shellfish poison, was isolated from the toxic digestive gland of scallop Patinopecten yessoensis by a method …
Number of citations: 21 jlc.jst.go.jp
J Maruyama, T Noguchi, S Matsunaga… - Agricultural and …, 1984 - academic.oup.com
… shellfish poisons (saxitoxin, gonyautoxin-1, gonyautoxin-2 and … On the other hand, each of gonyautoxin-1 and -2 and … 299 for saxitoxin, 411 for gonyautoxin-1, 395 for gonyautoxin-2, …
Number of citations: 29 academic.oup.com
S Hall, PB Reichardt, RA Neve - Biochemical and Biophysical Research …, 1980 - Elsevier
… 1) show four components we designate Bl, 82, Cl, and C2, accompanied by lesser amounts of neosaxitoxin (lo), gonyautoxin 1 (la), and gonyautoxin 4 (10). Photography of the TLC …
Number of citations: 94 www.sciencedirect.com
SB Jiao, L Wang - Phys. Chem. Chem. Phys, 2016 - pubs.rsc.org
www.rsc.org/pccp Page 1 Registered charity number: 207890 Showcasing research from the laboratory of Professor Binghua Jiao & Lianghua Wang at the Department of …
Number of citations: 0 pubs.rsc.org

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